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Compound of Interest

Compound Name: Lead(II) methacrylate

Cat. No.: B086146 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of

lead(II) methacrylate's solubility in various solvents. Due to the limited availability of direct

quantitative data, this document synthesizes existing information, discusses the solubility of

related compounds, and presents standardized methodologies for experimental determination.

It also covers the health and safety aspects crucial for handling this organometallic compound.

Introduction to Lead(II) Methacrylate
Lead(II) methacrylate (C₈H₁₀O₄Pb) is a metal salt of methacrylic acid. It is an organolead

compound that can serve as a monomer for polymerization or be used in various chemical

syntheses. Its properties are of interest in materials science and, potentially, in specialized

pharmaceutical applications, although its use in drug development is severely limited by its

high toxicity.[1][2]

Physical and Chemical Properties:

Molecular Formula: C₈H₁₀O₄Pb[3][4][5]

Molecular Weight: Approximately 377.36 g/mol [4][5]

Appearance: Off-white powder[4]

Melting Point: 62 °C[3][4]
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Solubility Profile of Lead(II) Methacrylate
Direct, quantitative data on the solubility of lead(II) methacrylate in various solvents is not

extensively reported in publicly available literature. The existing information is sparse and at

times contradictory.

Data on Lead(II) Methacrylate Solubility

Solvent Reported Solubility Citation

Water "soluble" [3]

Water "N/A" (Not Available) [4]

This discrepancy highlights the need for empirical determination of solubility for any application.

The term "soluble" is qualitative and can imply a wide range of concentrations. The "N/A" entry

from another supplier suggests a lack of tested data.[3][4]

Factors Influencing Solubility
The solubility of lead(II) methacrylate is governed by several factors:

Solvent Polarity: As a salt, it is expected to have higher solubility in polar solvents that can

solvate the lead(II) cation and the methacrylate anion.

Temperature: Solubility of solids in liquids generally increases with temperature, although

exceptions exist.

pH: In aqueous solutions, the pH can influence the protonation state of the methacrylate

anion and potentially lead to the formation of lead hydroxide precipitates at higher pH values.

Common Ion Effect: The presence of other lead or methacrylate salts in the solution would

decrease its solubility.

Solubility of Related Methacrylate-Based Polymers
While data on the monomer is scarce, the solubility of poly(methyl methacrylate) (PMMA), a

polymer derived from a related monomer, is well-documented and can offer some insights into
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the behavior of the methacrylate functional group in different solvent environments.

Polymer Solvent Solubility Behavior Citation(s)

Poly(methyl

methacrylate) (PMMA)
Acetone

Good solvent,

dissolves PMMA.[6][7]
[6][7]

Poly(methyl

methacrylate) (PMMA)
Tetrahydrofuran (THF)

Good solvent, noted

to be faster than

acetone in dissolving

PMMA granules.[6]

[6]

Poly(methyl

methacrylate) (PMMA)

Dimethyl sulfoxide

(DMSO)

Suitable eluent for

SEC, indicating it is a

good solvent. It

behaves as a theta

solvent at 35°C.[8][9]

[8][9]

Poly(methyl

methacrylate) (PMMA)
Benzene Good solvent.[6] [6]

Poly(methyl

methacrylate) (PMMA)

Ethanol/Water

Mixtures

Shows improved

solubility in

ethanol/water

mixtures compared to

pure ethanol, with a

maximum solubility

around 80 wt-%

ethanol.[10][11]

[10][11]

Poly(methyl

methacrylate) (PMMA)
Methanol

Can induce opacity,

suggesting it is a poor

solvent or non-

solvent.[12]

[12]

It is critical to note that the solubility of a monomer can be significantly different from its

corresponding polymer.

Experimental Protocol for Solubility Determination
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For researchers needing precise solubility data, the following standard protocol for the

isothermal equilibrium method is recommended.

Objective: To determine the saturation solubility of lead(II) methacrylate in a given solvent at a

specific temperature.

Materials and Equipment:

Lead(II) methacrylate

Solvent of interest (e.g., water, ethanol, DMSO)

Analytical balance

Temperature-controlled shaker or water bath

Vials with airtight caps

Syringe filters (e.g., 0.2 µm PTFE or nylon)

Analytical instrumentation for lead quantification (e.g., Atomic Absorption Spectroscopy

(AAS) or Inductively Coupled Plasma Mass Spectrometry (ICP-MS))

Methodology:

Preparation: Add an excess amount of lead(II) methacrylate to a known volume of the

solvent in a sealed vial. The presence of undissolved solid is essential to ensure saturation.

Equilibration: Place the vials in a temperature-controlled shaker set to the desired

temperature. Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) to

ensure the solution is saturated. Constant agitation is necessary.

Sample Collection: After equilibration, stop the agitation and allow the excess solid to settle.

Carefully draw a sample from the supernatant using a syringe.

Filtration: Immediately filter the sample through a syringe filter to remove any undissolved

microparticles. This step is critical to prevent overestimation of solubility.
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Dilution and Analysis: Accurately dilute the filtered saturated solution with the appropriate

solvent. Analyze the concentration of lead in the diluted sample using a calibrated AAS or

ICP-MS instrument.

Calculation: Calculate the original concentration of lead(II) methacrylate in the saturated

solution based on the measured lead concentration and the dilution factor. This value

represents the solubility.

Replication: Repeat the experiment at least three times to ensure the reproducibility of the

results.

Workflow for Experimental Solubility Determination

Preparation Equilibration Analysis

Add excess Lead(II)
Methacrylate to Solvent Seal Vial

Incubate at constant
Temperature with Agitation

(e.g., 24-48h)
Allow Solids to Settle Draw Supernatant Filter Sample

(0.2 µm Syringe Filter) Dilute Filtrate Quantify Pb concentration
(AAS or ICP-MS) Calculate Solubility

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of a solid compound.

Signaling Pathways and Applications
There are no known specific biological signaling pathways directly involving lead(II)
methacrylate for therapeutic purposes. Its primary relevance in a biological context is related

to the toxicology of lead. Lead ions are known to interfere with numerous biological processes

by mimicking other divalent cations (e.g., Ca²⁺, Mg²⁺, Fe²⁺), binding to sulfhydryl groups in

proteins, and inducing oxidative stress.

In materials science, methacrylate-based polymers have been extensively studied for their

ability to adsorb and remove heavy metal ions, including lead, from aqueous solutions.[13][14]

[15][16] This process typically involves chelating functional groups on the polymer backbone

that bind to the lead ions.
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Logical Flow of Lead Ion Removal by Functionalized Polymers

Contaminated Water
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Caption: Process of heavy metal ion removal using chelating polymer beads.

Health and Safety Considerations
Lead(II) methacrylate is a hazardous substance due to its lead content and should be handled

with extreme caution.

Toxicity: Lead is a cumulative toxicant that affects multiple body systems, including the

nervous, hematopoietic, gastrointestinal, and renal systems.[1][17] There is no known safe

level of lead exposure.[2]

Hazard Statements: It is classified with hazard statements such as H360 (May damage

fertility or the unborn child), H373 (May cause damage to organs through prolonged or
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repeated exposure), H410 (Very toxic to aquatic life with long-lasting effects), H302 (Harmful

if swallowed), and H332 (Harmful if inhaled).[4]

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety goggles.

Avoid creating dust.

Wash hands thoroughly after handling.

Consult the Safety Data Sheet (SDS) before use.

Conclusion
While lead(II) methacrylate is a compound with defined physical properties, comprehensive

data on its solubility across a range of solvents is not readily available in the scientific literature.

The conflicting qualitative reports on its aqueous solubility underscore the necessity for

researchers to perform their own detailed measurements. This guide provides a framework for

such determinations through a standardized experimental protocol. Given the significant health

hazards associated with lead compounds, all handling and experimental procedures must be

conducted with strict adherence to safety protocols. The primary relevance of methacrylate

chemistry in the context of lead is currently focused on the removal of lead ions from solutions

using functionalized polymers rather than the direct application of the lead(II) methacrylate
monomer itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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